N-(2-(4-((2,4-dichloro-5-methylphenyl)sulfonyl)piperazin-1-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-[4-(2,4-dichloro-5-methylphenyl)sulfonylpiperazin-1-yl]ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C18H21Cl2N3O3S2/c1-13-10-17(16(20)11-15(13)19)28(25,26)23-7-5-22(6-8-23)4-3-21-18(24)14-2-9-27-12-14/h2,9-12H,3-8H2,1H3,(H,21,24)
• InChI Key: JSMFTZCKCVRSNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)N2CCN(CC2)CCNC(=O)C3=CSC=C3
• Molecular Formula: C18H21Cl2N3O3S2
• Molecular Weight: 462.4 g/mol

Description

N-(2-(4-((2,4-dichloro-5-methylphenyl)sulfonyl)piperazin-1-yl)ethyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C18H21Cl2N3O3S2 and its molecular weight is 462.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial Agents : Novel derivatives of the compound, such as 2-methyl-3-(2-(piperazin-1-yl)ethyl)-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one sulfonamide and carboxamide derivatives, have been synthesized and evaluated for their in vitro antimicrobial activity. These derivatives have shown potent inhibitory activity against standard strains of both Gram-positive and Gram-negative bacteria, with particular emphasis on those with dichloro substitution among sulphonamide and carboxamide series (Krishnamurthy et al., 2011).

• Antifungal and Herbicidal Activities : Carboxamide compounds containing piperazine and arylsulfonyl moieties have been synthesized and shown to possess excellent antifungal activities against various pathogens. Some compounds in this series exhibited herbicidal activities against dicotyledonous plants, making them potential candidates for agricultural applications (Wang et al., 2016).

Spectroscopic Studies and Chemical Characterization

• Structural Analysis : N,N′-bis((thiophene-2-carboxamido)propyl)piperazine, a related compound, has been synthesized and characterized using various spectroscopic techniques including FT-IR, 1H-NMR, and 13C-NMR, along with X-ray crystallography. This detailed structural analysis supports the understanding of the molecular configuration and potential reactivity of the compound and its derivatives (Balaban et al., 2008).

Docking Studies and Mechanistic Insights

• Anticancer Activity : Thiophene-2-carboxaldehyde derivatives, including those related to the chemical compound , have been synthesized and evaluated for their anticancer activity. These studies include optical spectroscopic and docking studies to explore the binding characteristics and pharmacokinetic mechanisms, indicating the potential of these compounds in cancer research (Shareef et al., 2016).